Cas no 101971-25-9 (4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-)

• Product Name: 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-
• CAS No: 101971-25-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD25372660
• CID: 3557941
• PubChem ID: 13494540
• Update Time: 2025-06-11

4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-
• 101971-25-9
• (Z)-5-(p-Tolyl)pent-4-en-1-ol

• MDL： MFCD25372660
• Inchi： 1S/C12H16O/c1-11-6-8-12(9-7-11)5-3-2-4-10-13/h3,5-9,13H,2,4,10H2,1H3/b5-3-
• InChI Key： BQANUJYSXSTOTQ-HYXAFXHYSA-N
• SMILES： OCCC/C=C\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-

4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-, with the CAS number 101971-25-9, is a fascinating organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of properties that make it valuable in various applications, from synthetic chemistry to potential therapeutic uses.

The molecular structure of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- consists of a pentenyl chain substituted with a phenyl group at the fifth position and a methyl group on the phenyl ring. This specific arrangement imparts distinct chemical reactivity and physical properties, making it a versatile intermediate in organic synthesis. The (Z)-configuration indicates the spatial orientation of the double bond, which influences its interaction with other molecules.

In recent years, there has been growing interest in exploring the applications of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- in pharmaceutical research. Its unique structural motifs have led scientists to investigate its potential as a building block for more complex molecules. For instance, researchers have been studying its role in the synthesis of novel heterocyclic compounds, which are known for their diverse biological activities.

One of the most promising areas of research involves the use of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- in drug discovery. The compound's ability to undergo various chemical transformations makes it an excellent candidate for generating libraries of molecules for high-throughput screening. This approach has been instrumental in identifying lead compounds for treating various diseases, including neurological disorders and inflammatory conditions.

The chemical reactivity of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- is particularly noteworthy. The presence of both an alcohol group and a double bond allows for multiple functionalization strategies. For example, the alcohol group can be used to form esters or ethers, while the double bond can undergo addition reactions with various reagents. These properties make it a valuable tool in synthetic organic chemistry.

In addition to its synthetic utility, 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- has shown potential in material science applications. Its unique molecular structure and physical properties make it suitable for use in polymer chemistry and as a precursor for functional materials. Researchers are exploring its role in developing new types of polymers with enhanced mechanical and thermal properties.

The pharmacological potential of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- is another area of active investigation. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory and analgesic effects. These findings have prompted further research into developing novel therapeutic agents based on its structural framework.

The synthesis of 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)- presents both challenges and opportunities. While there are established methods for producing this compound, optimizing yield and purity remains a key focus. Advances in catalytic processes and green chemistry principles are being leveraged to develop more efficient and sustainable synthetic routes.

The impact of computational chemistry on the study of 4-Pentanone-pentanoic acid Z-isomeric mixture, including its derivatives like 2-Ethoxyacetic acid ethyl ester, cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of these compounds before conducting experimental studies. This approach has significantly reduced the time and resources required for drug discovery and material development.

In conclusion, 4-Penten-1-ol, 5-(4-methylphenyl)-, (Z)-, CAS number101971-25-9, is a multifaceted compound with a wide range of potential applications. Its unique chemical properties make it valuable in synthetic chemistry, pharmaceutical research, and material science. As research continues to uncover new possibilities for this compound and its derivatives like ethyl propionate, its importance in advancing scientific knowledge is likely to grow.